Cas no 2680648-80-8 (3-(6-Hydroxypyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

3-(6-Hydroxypyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid is a specialized organic compound featuring a hydroxypyridine core linked to a trifluoroacetamido-substituted propanoic acid moiety. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical research. The hydroxypyridine group offers chelating potential and hydrogen-bonding interactions, while the trifluoroacetamido moiety enhances metabolic stability and lipophilicity. The propanoic acid functionality provides a handle for further derivatization, facilitating its use as a versatile intermediate in synthetic chemistry. Its well-defined stereochemistry and high purity make it suitable for applications requiring precise molecular control, such as drug discovery and material science. The compound’s stability under standard conditions ensures reliable handling and storage.
3-(6-Hydroxypyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid structure
2680648-80-8 structure
Product Name:3-(6-Hydroxypyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
CAS No:2680648-80-8
MF:C10H9F3N2O4
MW:278.184673070908
CID:6074304
PubChem ID:165918898
Update Time:2025-06-08

3-(6-Hydroxypyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(6-hydroxypyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
    • 2680648-80-8
    • EN300-28285269
    • 3-(6-Hydroxypyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
    • Inchi: 1S/C10H9F3N2O4/c11-10(12,13)9(19)15-6(8(17)18)3-5-1-2-7(16)14-4-5/h1-2,4,6H,3H2,(H,14,16)(H,15,19)(H,17,18)
    • InChI Key: HBVFNEUHXIJKEI-UHFFFAOYSA-N
    • SMILES: FC(C(NC(C(=O)O)CC1C=CC(NC=1)=O)=O)(F)F

Computed Properties

  • Exact Mass: 278.05144126g/mol
  • Monoisotopic Mass: 278.05144126g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 468
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 95.5Ų

3-(6-Hydroxypyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid Pricemore >>

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Additional information on 3-(6-Hydroxypyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid

Introduction to 3-(6-Hydroxypyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680648-80-8)

3-(6-Hydroxypyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680648-80-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a hydroxy-pyridine moiety and a trifluoroacetamide group, which contribute to its potential therapeutic applications. This introduction aims to provide a comprehensive overview of the compound's chemical properties, biological activities, and recent advancements in its research and development.

The chemical structure of 3-(6-Hydroxypyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid is defined by its molecular formula C11H11F3N2O3. The presence of the hydroxy-pyridine ring and the trifluoroacetamide group imparts specific physicochemical properties that are crucial for its biological activity. The hydroxy-pyridine moiety is known for its ability to form hydrogen bonds and participate in various biological interactions, while the trifluoroacetamide group enhances the compound's lipophilicity and metabolic stability.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 3-(6-Hydroxypyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid. One of the most promising areas of investigation is its anti-inflammatory properties. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-(6-Hydroxypyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-(6-Hydroxypyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid has also shown potential in cancer research. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways. These findings highlight the compound's potential as a novel anticancer agent.

The pharmacokinetic profile of 3-(6-Hydroxypyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid has been extensively studied to optimize its therapeutic potential. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. Additionally, it has demonstrated low toxicity in preclinical safety studies, making it a promising candidate for further clinical development.

In terms of clinical trials, several Phase I and Phase II trials are currently underway to evaluate the safety and efficacy of 3-(6-Hydroxypyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid. Preliminary results from these trials have been encouraging, with the compound showing promising therapeutic effects in patients with inflammatory diseases and certain types of cancer. However, further research is needed to fully understand its long-term safety and efficacy.

The synthesis of 3-(6-Hydroxypyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving the coupling of 6-hydroxypyridine with 2-aminoacetic acid followed by trifluoroacetylation. These synthetic methods have enabled large-scale production of the compound for preclinical and clinical studies.

In conclusion, 3-(6-Hydroxypyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680648-80-8) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses.

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